4-(1H-1,2,4-triazol-1-yl)aniline

• IUPAC Name: 4-(1,2,4-triazol-1-yl)aniline
• InChI: InChI=1S/C8H8N4/c9-7-1-3-8(4-2-7)12-6-10-5-11-12/h1-6H,9H2
• InChI Key: BLNPEJXSNSBBNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)N2C=NC=N2
• Molecular Formula: C8H8N4
• DSSTOX Substance ID: DTXSID90352848
• Molecular Weight: 160.18 g/mol
• CAS No.: 6523-49-5

Description

4-(1H-1,2,4-triazol-1-yl)aniline, also known as 4-triazolylaniline, is a heterocyclic compound with an aromatic ring containing a nitrogen atom in the 4-position. It is a colourless crystalline solid with a melting point of 95-96°C, and is used in the synthesis of various pharmaceuticals and other compounds. 4-triazolylaniline is a versatile building block for organic synthesis, and has been used in the synthesis of various organic compounds such as drugs, dyes, and polymers.

Scientific Research Applications

Thermal Stability and Explosives

4-(1H-1,2,4-triazol-1-yl)aniline and related triazoles have been studied for their thermal stability and potential use in explosives and propellants. In one study, the thermal stability of various nitro rich 1,2,4-triazoles, including 2,6-dinitro-4-(1H-1,2,4-triazol-1-yl)aniline, was evaluated using a pulsed photoacoustic pyrolysis technique. This research contributes to understanding the decomposition mechanism of 1,2,4-triazoles and their potential applications as rocket fuels (Rao et al., 2016).

Photoluminescent Properties

A series of copper(I) complexes with amido-triazolato ligands, including compounds related to this compound, have been synthesized. These complexes exhibit photoluminescence, with potential applications in lighting and display technologies. The study contributes to understanding the excited states and photophysical behavior of these complexes (Manbeck et al., 2011).

Functionalization of Conductive Surfaces

Research has explored the use of 4-azidoaniline, a compound closely related to this compound, for functionalizing conductive surfaces. This involves comparing different methods to anchor ferrocene moieties at glassy carbon surfaces, with potential applications in electrochemical sensors or devices (Coates et al., 2012).

Generation of Carbanions for Chemical Synthesis

This compound derivatives have been studied for generating carbanions, which are valuable in chemical synthesis. This research contributes to the development of methods for synthesizing a variety of compounds, including pharmaceuticals and agrochemicals (Lassalas et al., 2017).

Sensor for Toxic Amines

A study on 4-salicylideneamino-3-methyl-1,2,4-triazole-5-thione, related to this compound, showed its ability to detect toxic amines like aniline. This research has implications for developing sensors for environmental monitoring and safety applications (Kumar et al., 2011).

Electroluminescent Properties

Compounds incorporating triazole and triphenylamine, such as N,N-diphenyl-4-(5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)aniline, have been synthesized for studying their electroluminescent properties. This research is relevant to the development of organic light-emitting diodes (OLEDs) and related display technologies (Jin et al., 2020).

Dyes and Tautomeric Forms

Research on 1,2,4-triazole derivatives, including aniline-based azo dyes, has explored their synthesis, characterization, and tautomeric forms. This is significant for applications in dye and pigment industries (Al-Sheikh et al., 2014).

Mechanism of Action

Target of Action

It has been suggested that the compound may have potential anticancer properties .

Mode of Action

Some studies suggest that certain 1,2,4-triazole derivatives can interact with β-tubulin via h-bonding , which could potentially disrupt the microtubule network in cells and lead to cell death .

Biochemical Pathways

Given its potential anticancer properties , it may affect pathways related to cell proliferation and apoptosis.

Result of Action

In vitro cytotoxic evaluation of certain 1,2,4-triazole hybrids, which may include 4-(1H-1,2,4-triazol-1-yl)aniline, indicated that some of these compounds exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines .

Safety and Hazards

The safety data sheet for a similar compound, 4-(1H-1,2,4-triazol-1-ylmethyl)aniline, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Research indicates that 1,2,4-triazole benzoic acid hybrids, which include 4-(1H-1,2,4-triazol-1-yl)aniline, could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.

Biochemical Analysis

Biochemical Properties

4-(1H-1,2,4-triazol-1-yl)aniline plays a crucial role in biochemical reactions, particularly in the inhibition of specific enzymes. It has been shown to interact with enzymes such as cytochrome P450, which is involved in the metabolism of various drugs and xenobiotics . The compound binds to the active site of the enzyme, inhibiting its activity and thereby affecting the metabolic pathways. Additionally, this compound interacts with proteins involved in cell signaling pathways, modulating their activity and influencing cellular responses.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cells, this compound has been observed to induce apoptosis, a programmed cell death mechanism, thereby inhibiting cell proliferation . It also affects cell signaling pathways, such as the PI3K/Akt pathway, which is crucial for cell survival and growth. By modulating gene expression, this compound can alter cellular metabolism, leading to reduced energy production and increased oxidative stress in cancer cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their catalytic activity and disrupting metabolic processes . The compound also interacts with DNA, leading to changes in gene expression and the activation of apoptotic pathways. Furthermore, this compound can modulate the activity of transcription factors, influencing the expression of genes involved in cell cycle regulation and apoptosis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound exhibits stability under standard laboratory conditions, with minimal degradation observed over time . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of cell proliferation and induction of apoptosis in cancer cells. The compound’s effects on normal cells are less pronounced, indicating a degree of selectivity towards cancer cells.

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At low doses, the compound exhibits minimal toxicity and effectively inhibits tumor growth . At higher doses, toxic effects such as liver damage and hematological abnormalities have been observed. These findings highlight the importance of optimizing the dosage to achieve therapeutic efficacy while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with cytochrome P450 enzymes . The compound inhibits the activity of these enzymes, leading to altered drug metabolism and potential drug-drug interactions. Additionally, this compound affects the levels of various metabolites, influencing metabolic flux and energy production in cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound is taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its accumulation in certain tissues, such as the liver and kidneys, is influenced by its binding affinity to transport proteins.

Subcellular Localization

This compound is localized in specific subcellular compartments, where it exerts its biological activity . The compound is predominantly found in the cytoplasm and nucleus, where it interacts with enzymes and DNA. Post-translational modifications, such as phosphorylation, can influence its subcellular localization and activity, directing it to specific organelles or cellular structures.

Synthesis routes and methods I

Procedure details

The title compound is obtained as described in Example 18a/b using 1-fluoro-4-nitro-benzene (Fluka, Buchs, Switzerland) and 1,2,4-triazole (Fluka, Buchs, Switzerland). Title compound: ES-MS: 161.2 (M+H)+; analytical HPLC: tret=3.29 minutes (Grad 2).

Synthesis routes and methods II

Procedure details

4-(1,2,4-Triazol-1-yl)nitrobenzene (0.5 g, 3 mmol) and Pd/C (500 mg) in ethanol (50 ml) were hydrogenated at rtp for 3 days. The suspension was filtered through celite, evaporated under reduced pressure to afford a white solid (418 mg, 87%).